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Compound of Interest

Compound Name:
5-Bromoimidazo[1,2-a]pyridine-2-

carboxylic acid

Cat. No.: B1528421 Get Quote

An In-depth Technical Guide to 5-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid:

Properties, Synthesis, and Applications

Introduction
The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic system that forms the core of

numerous biologically active molecules.[1] Its rigid, planar structure and unique electronic

properties make it an attractive framework in medicinal chemistry and material science.[1][2]

Several marketed drugs, including Zolpidem, Alpidem, and the novel antitubercular agent

Telacebec (Q203), feature this bicyclic moiety, highlighting its significance in drug discovery.[2]

[3]

This guide focuses on a particularly valuable derivative: 5-Bromoimidazo[1,2-a]pyridine-2-
carboxylic acid. This molecule is a versatile building block, strategically functionalized for

elaboration into more complex chemical entities. The carboxylic acid at the 2-position provides

a handle for amide coupling and other modifications, while the bromine atom at the 5-position

serves as a versatile anchor for cross-coupling reactions. This dual functionality allows for the

systematic exploration of chemical space, making it a cornerstone reagent for constructing

compound libraries in drug development programs.

This document serves as a technical resource for researchers, chemists, and drug

development professionals, providing a comprehensive overview of the core chemical
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properties, synthetic methodologies, reactivity profile, and strategic applications of 5-
Bromoimidazo[1,2-a]pyridine-2-carboxylic acid.

Molecular Structure and Physicochemical
Properties
The foundational characteristics of a molecule dictate its behavior in both chemical and

biological systems. Understanding these properties is paramount for its effective utilization in

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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